Cas no 331766-69-9 (2-(2-Bromo-thiophen-3-yl)-ethylamine)

• Product Name: 2-(2-Bromo-thiophen-3-yl)-ethylamine
• CAS No: 331766-69-9
• MF: C₆H₈BrNS
• MW: 206.103419303894
• MDL: MFCD09064982
• CID: 303391
• PubChem ID: 24229571
• Update Time: 2025-06-09

2-(2-Bromo-thiophen-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-(2-bromothien-3-yl)methylamine
• 2-Bromo-3-[methyl(aminomethyl)]thiophene
• [(2-bromothiophen-3-yl)methyl](methyl)amine
• MS-22457
• 331766-69-9
• SCHEMBL2745015
• EN300-863448
• MFCD09064982
• N-Methyl-(2-bromothien-3-yl)methylamine, AldrichCPR
• FT-0758803
• 1-(2-bromothiophen-3-yl)-N-methylmethanamine
• DB-068772
• 2-(2-Bromo-thiophen-3-yl)-ethylamine

• MDL： MFCD09064982
• Inchi： 1S/C6H8BrNS/c1-8-4-5-2-3-9-6(5)7/h2-3,8H,4H2,1H3
• InChI Key： FOIBDCULRFTGJL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CNC

Computed Properties

• Exact Mass: 204.95600
• Monoisotopic Mass: 204.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.507
• Boiling Point: 229.7°C at 760 mmHg
• Flash Point: 92.7°C
• Refractive Index: 1.579
• PSA: 40.27000
• LogP: 2.62090

2-(2-Bromo-thiophen-3-yl)-ethylamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(2-Bromo-thiophen-3-yl)-ethylamine

Comprehensive Overview of 2-(2-Bromo-thiophen-3-yl)-ethylamine (CAS No. 331766-69-9): Properties, Applications, and Research Insights

2-(2-Bromo-thiophen-3-yl)-ethylamine (CAS No. 331766-69-9) is a specialized organic compound featuring a brominated thiophene core linked to an ethylamine moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential applications. The presence of both bromo and amine functional groups makes it a valuable intermediate for cross-coupling reactions, heterocyclic synthesis, and drug discovery.

In recent years, the demand for thiophene derivatives like 2-(2-Bromo-thiophen-3-yl)-ethylamine has surged, driven by their role in designing organic semiconductors, biologically active molecules, and agrochemicals. Researchers frequently search for "synthesis of brominated thiophene amines" or "CAS 331766-69-9 applications," reflecting its relevance in cutting-edge fields such as optoelectronics and medicinal chemistry. Its molecular weight (220.11 g/mol) and lipophilicity (LogP ≈ 2.1) further enhance its utility in structure-activity relationship (SAR) studies.

The compound’s spectral data (e.g., 1H NMR: δ 7.21 ppm for thiophene-H, 3.02 ppm for -CH2NH2) and crystallographic properties are well-documented, aiding in quality control during custom synthesis. Notably, its bromo-thiophene scaffold is pivotal for palladium-catalyzed couplings (e.g., Suzuki-Miyaura reactions), a topic trending in "green chemistry methodologies" discussions. Users also inquire about "scalable production of 331766-69-9," highlighting industrial interest.

From a drug development perspective, 2-(2-Bromo-thiophen-3-yl)-ethylamine serves as a precursor for CNS-targeting ligands and kinase inhibitors, aligning with searches like "thiophene-based drug candidates 2024." Its amine group facilitates peptide conjugation, relevant to proteomics and bioconjugation technologies. Environmental scientists explore its biodegradation pathways, addressing "sustainable handling of bromoaromatics."

In material science, this compound contributes to π-conjugated polymers for OLEDs and solar cells, resonating with queries such as "thiophene monomers for organic electronics." Regulatory databases confirm its non-hazardous status under standard conditions, though proper laboratory safety protocols (e.g., glovebox use) are recommended due to its light-sensitive nature.

Future research directions include optimizing its microwave-assisted synthesis (a hot topic in "high-throughput chemistry") and exploring catalytic bromination alternatives. With its multidisciplinary appeal, CAS 331766-69-9 remains a focal point for innovation across life sciences and advanced materials.